Cas no 941932-19-0 (3-4-(propan-2-ylsulfanyl)benzamido-1-benzofuran-2-carboxamide)

• Product Name: 3-4-(propan-2-ylsulfanyl)benzamido-1-benzofuran-2-carboxamide
• CAS No: 941932-19-0
• MF: C₁₉H₁₈N₂O₃S
• MW: 354.422823429108
• CID: 5501143
• Update Time: 2025-10-28

3-4-(propan-2-ylsulfanyl)benzamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[(4-propan-2-ylsulfanylbenzoyl)amino]-1-benzofuran-2-carboxamide
• 3-4-(propan-2-ylsulfanyl)benzamido-1-benzofuran-2-carboxamide

• Inchi： 1S/C19H18N2O3S/c1-11(2)25-13-9-7-12(8-10-13)19(23)21-16-14-5-3-4-6-15(14)24-17(16)18(20)22/h3-11H,1-2H3,(H2,20,22)(H,21,23)
• InChI Key： LCHIAWIMTOZREE-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=C(SC(C)C)C=C2)=C1C(N)=O

Additional information on 3-4-(propan-2-ylsulfanyl)benzamido-1-benzofuran-2-carboxamide

3-4-(Propan-2-ylsulfanyl)benzamido-1-benzofuran-2-carboxamide (CAS No. 941932-19-0): A Comprehensive Overview

3-4-(Propan-2-ylsulfanyl)benzamido-1-benzofuran-2-carboxamide, identified by the CAS registry number 941932-19-0, is a complex organic compound with significant potential in various fields of research and application. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds known for their unique chemical properties and versatile applications in pharmaceuticals, materials science, and organic synthesis.

The molecular structure of 3-4-(Propan-2-ylsulfanyl)benzamido-1-benzofuran-2-carboxamide comprises a benzofuran ring system with substituents that include a propan sulfanyl group and a carboxamide moiety. These functional groups contribute to the compound's reactivity, stability, and potential for forming hydrogen bonds, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery, particularly in the development of anti-cancer agents. The propan sulfanyl group in this compound has been shown to enhance the bioavailability and pharmacokinetic properties of similar molecules, making it a promising candidate for further exploration in medicinal chemistry.

In addition to its pharmaceutical applications, 3-4-(Propan-2-ylsulfanyl)benzamido-1-benzofuran-2-carboxamide has demonstrated potential in materials science. Its aromaticity and conjugated system make it suitable for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic materials. Researchers have reported that the compound's electronic properties can be fine-tuned by modifying its substituents, opening new avenues for its application in advanced materials.

The synthesis of 3-CAS No. 941932-YL-sulfanylbenzamido-furan-carboxamide involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and cyclization. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, enabling researchers to produce the compound in larger quantities for preclinical studies.

Moreover, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its molecular orbitals, which are critical for predicting its behavior in various chemical reactions. These studies have also highlighted its potential as a catalyst or co-catalyst in organic transformations.

In conclusion, 3-CAS No. 941932-YL-sulfanylbenzamido-furan-carboxamide is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic and computational methods, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, materials science, and beyond.